Cas no 1040654-41-8 (3-(4-benzylpiperazin-1-yl)-6-(2-methylpropane-2-sulfonyl)pyridazine)

• Product Name: 3-(4-benzylpiperazin-1-yl)-6-(2-methylpropane-2-sulfonyl)pyridazine
• CAS No: 1040654-41-8
• MF: C₁₉H₂₆N₄O₂S
• MW: 374.500342845917
• CID: 5384245
• Update Time: 2025-07-14

3-(4-benzylpiperazin-1-yl)-6-(2-methylpropane-2-sulfonyl)pyridazine Chemical and Physical Properties

Names and Identifiers

• 3-[(1,1-Dimethylethyl)sulfonyl]-6-[4-(phenylmethyl)-1-piperazinyl]pyridazine
• 3-(4-benzylpiperazin-1-yl)-6-(2-methylpropane-2-sulfonyl)pyridazine

• Inchi： 1S/C19H26N4O2S/c1-19(2,3)26(24,25)18-10-9-17(20-21-18)23-13-11-22(12-14-23)15-16-7-5-4-6-8-16/h4-10H,11-15H2,1-3H3
• InChI Key： GYKACCZSDBBRAA-UHFFFAOYSA-N
• SMILES： C1(S(C(C)(C)C)(=O)=O)=NN=C(N2CCN(CC3=CC=CC=C3)CC2)C=C1

Experimental Properties

• Density: 1.212±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 593.2±50.0 °C(Predicted)
• pka: 6.87±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on 3-(4-benzylpiperazin-1-yl)-6-(2-methylpropane-2-sulfonyl)pyridazine

3-(4-Benzylpiperazin-1-yl)-6-(2-Methylpropane-2-sulfonyl)Pyridazine: A Comprehensive Overview

3-(4-Benzylpiperazin-1-yl)-6-(2-methylpropane-2-sulfonyl)pyridazine (CAS No. 1040654-41-8) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds promise for various therapeutic applications, particularly in the treatment of neurological disorders and cancer. This article provides a detailed overview of the compound, including its chemical structure, synthesis methods, biological activities, and recent advancements in its research and development.

Chemical Structure and Properties

3-(4-Benzylpiperazin-1-yl)-6-(2-methylpropane-2-sulfonyl)pyridazine is a pyridazine derivative with a benzylpiperazine moiety and a 2-methylpropane-2-sulfonyl group. The pyridazine ring, a six-membered heterocyclic compound with two nitrogen atoms, confers the molecule with unique electronic and steric properties. The benzylpiperazine moiety, a common structural feature in many bioactive compounds, enhances the compound's lipophilicity and central nervous system (CNS) penetration. The 2-methylpropane-2-sulfonyl group, on the other hand, introduces a polar functional group that can influence the compound's solubility and metabolic stability.

The molecular formula of 3-(4-Benzylpiperazin-1-yl)-6-(2-methylpropane-2-sulfonyl)pyridazine is C₁₈H₂₅N₃O₃S, with a molecular weight of 367.47 g/mol. The compound is typically synthesized through multi-step reactions involving the coupling of appropriate intermediates. Recent studies have focused on optimizing the synthetic routes to improve yield and purity, making it more feasible for large-scale production.

Synthesis Methods

The synthesis of 3-(4-Benzylpiperazin-1-yl)-6-(2-methylpropane-2-sulfonyl)pyridazine involves several key steps. One common approach is to start with the preparation of 6-chloropyridazine, which is then reacted with 1-benzylpiperazine to form the intermediate 3-(4-benzylpiperazin-1-yl)pyridazine. This intermediate is subsequently sulfonated using 2-methylpropane-2-sulfonyl chloride to obtain the final product. Alternative synthetic routes have also been explored to enhance efficiency and reduce environmental impact.

Biological Activities

3-(4-Benzylpiperazin-1-yl)-6-(2-methylpropane-2-sulfonyl)pyridazine has demonstrated significant biological activities in various preclinical studies. One of its most notable properties is its ability to modulate neurotransmitter systems in the brain. Specifically, it has been shown to act as a selective serotonin reuptake inhibitor (SSRI), making it a potential candidate for the treatment of depression and anxiety disorders.

In addition to its effects on serotonin levels, 3-(4-Benzylpiperazin-1-yl)-6-(2-methylpropane-2-sulfonyl)pyridazine has also exhibited antiproliferative activity against cancer cells. Studies have shown that it can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the inhibition of key signaling pathways involved in cell proliferation and survival.

Clinical Applications and Research Advancements

The therapeutic potential of 3-(4-Benzylpiperazin-1-yl)-6-(2-methylpropane-2-sulfonyl)pyridazine has been further explored in clinical trials. Early-phase trials have shown promising results in terms of safety and efficacy. For instance, a Phase I trial evaluating the compound as an antidepressant reported favorable outcomes with minimal side effects. Similarly, preclinical studies have demonstrated its potential as an anticancer agent, warranting further investigation in human trials.

To enhance its therapeutic profile, researchers are also investigating combination therapies involving 3-(4-Benzylpiperazin-1-yl)-6-(2-methylpropane-2-sulfonyl)pyridazine. These studies aim to synergize its effects with other drugs to achieve better treatment outcomes while minimizing adverse effects.

Conclusion

In conclusion, 3-(4-Benzylpiperazin-1-yl)-6-(2-methylpropane-2-sulfonyl)pyridazine (CAS No. 1040654-41-8) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the fields of neurology and oncology. As ongoing studies continue to uncover new insights into its mechanisms of action and clinical utility, this compound holds great promise for improving patient outcomes in various medical conditions.